Cas no 600-33-9 (2-Chloromalonic acid)

2-Chloromalonic acid structure

Product Name:2-Chloromalonic acid

CAS No:600-33-9

Molecular Formula:C₃H₃O₄Cl

Molecular Weight:138.50652

MDL:MFCD06203262

CID:1032088

PubChem ID:11751

2-Chloromalonic acid Properties

Names and Identifiers

- 2-Chloromalonic acid
- 2-chloropropanedioic acid
- 2-chloro-Propanedioic acid
- Chloromalonic Acid
- Propanedioic acid, chloro-
- NSC 139938
- DTXSID60208702
- AKOS006295757
- DB-355960
- 600-33-9
- SCHEMBL584638
- CHEMBL3558710
- chlormalonsaure
- Chloromalonic acid
- +Expand
- MDL： MFCD06203262
- InChIKey： AFXWHCJMTLWFKF-UHFFFAOYSA-N
- Inchi： InChI=1S/C3H3ClO4/c4-1(2(5)6)3(7)8/h1H,(H,5,6)(H,7,8)
- SMILES： C(C(=O)O)(C(=O)O)Cl

Computed Properties

Exact Mass: 137.97199
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 137.9719863g/mol
Heavy Atom Count: 8
Complexity: 107
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0
Topological Polar Surface Area: 74.6Å²

Experimental Properties

PSA: 74.6
Density: 1.751

2-Chloromalonic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
eNovation Chemicals LLC	D603478-10g	chloromalonic acid	600-33-9	98%	10g	$398	2022-10-13

2-Chloromalonic acid Synthesis

Synthetic Circuit 1

600-33-9

97-65-4

600-33-9

97-65-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Disodium sulfide , C.I. Sulphur Blue 19 (reduced, reaction products with carboxy-containing compounds) Solvents: Water ; rt → 140 °C; 10 h, 140 °C; 140 °C → rt
1.2 Reagents: Sodium carbonate Solvents: Water ; rt → 100 °C; 4 h, 100 °C; 100 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

: Water-soluble carboxylic acid-type sulfur dye

, China, , ,

2-Chloromalonic acid Raw materials

2-Chloromalonic acid Preparation Products

2-Chloromalonic acid Related Literature

1. The fluorinated natural products

D. B. Harper,D. O'Hagan Nat. Prod. Rep. 1994 11 123
2. CCLXIII.—Quantitative reduction by hydriodic acid of halogenated malonyl derivatives. Part II. The s.-tetra-substituted amides of bromo- and chloromalonic acid

Ralph Winton West J. Chem. Soc. Trans. 1922 121 2196
3. XLI.—The action of ammonia and organic bases on ethyl esters of olefinedicarboxylic and olefine-β-ketocarboxylic acids

Siegfried Ruhemann J. Chem. Soc. Trans. 1903 83 374
4. Molecular mechanisms and potential applications of the intrinsic chemiluminescence produced from the degradation of haloaromatic pollutants during environmentally-friendly advanced oxidation processes

Li Mao,Hui-Ying Gao,Bo Shao,Chun-Hua Huang,Ben-Zhan Zhu Environ. Sci.: Water Res. Technol. 2020 6 2259
5. Organic chemistry

J. Chem. Soc. Abstr. 1898 74 A57
6. General and physical chemistry

J. Chem. Soc. Abstr. 1922 122 ii329
7. Contents pages

J. Chem. Soc. Abstr. 1882 42 P001
8. CLXXXVIII.—Complex metallic ammines. Part II. Additive compounds formed from trans-dichlorodiethylenediaminecobaltic chloride

Thomas Slater Price,Sidney Albert Brazier J. Chem. Soc. Trans. 1915 107 1713
9. General and physical chemistry

J. Chem. Soc. Abstr. 1892 62 253
10. Oxidation of 2,4,6-trichlorophenol by hydrogen peroxide. Comparison of different iron-based catalysts

Gábor Lente,James H. Espenson Green Chem. 2005 7 28

600-33-9 (2-Chloromalonic acid) Related Products

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